Cas no 2228452-52-4 (1-tert-butyl-2-(nitromethyl)benzene)

• Product Name: 1-tert-butyl-2-(nitromethyl)benzene
• CAS No: 2228452-52-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6556339
• PubChem ID: 154168308
• Update Time: 2025-07-25

1-tert-butyl-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-(nitromethyl)benzene
• 2228452-52-4
• EN300-1759345

• Inchi： 1S/C11H15NO2/c1-11(2,3)10-7-5-4-6-9(10)8-12(13)14/h4-7H,8H2,1-3H3
• InChI Key： LXPVEPZUPFUKBX-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-tert-butyl-2-(nitromethyl)benzene

Professional Introduction to 1-tert-butyl-2-(nitromethyl)benzene (CAS No. 2228452-52-4)

1-tert-butyl-2-(nitromethyl)benzene, identified by the chemical abstracts service number CAS No. 2228452-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural motif—a benzene ring substituted with a tert-butyl group at the first position and a nitromethyl group at the second position—exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring imparts a rich reactivity profile, enabling its application in diverse synthetic pathways.

The tert-butyl group, a bulky alkyl substituent, introduces steric hindrance to the benzene ring, which can influence electrophilic aromatic substitution reactions. This steric effect, combined with the electron-donating nature of the nitromethyl group, makes 1-tert-butyl-2-(nitromethyl)benzene a versatile building block for constructing more complex molecular architectures. In recent years, this compound has been explored in the development of novel pharmaceuticals, where its structural features contribute to enhanced binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry have highlighted the potential of 1-tert-butyl-2-(nitromethyl)benzene as a key intermediate in designing molecules with tailored electronic properties. Researchers have leveraged density functional theory (DFT) calculations to predict its reactivity in various catalytic systems, demonstrating its utility in cross-coupling reactions and oxidation processes. These studies underscore the importance of understanding the electronic and steric influences of substituents like tert-butyl and nitromethyl in modulating reaction outcomes.

In the realm of medicinal chemistry, 1-tert-butyl-2-(nitromethyl)benzene has been investigated for its role in synthesizing bioactive molecules. The nitro group, known for its ability to participate in nucleophilic addition reactions, provides a strategic handle for further functionalization. This feature has been exploited in the development of inhibitors targeting enzymes involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound exhibit promising anti-inflammatory activity by modulating key signaling cascades.

The synthesis of 1-tert-butyl-2-(nitromethyl)benzene itself presents an interesting challenge due to the need for precise regioselectivity during functionalization of the benzene ring. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent innovations in catalytic methods have enabled more efficient access to this compound, reducing reliance on harsh reaction conditions and improving overall sustainability.

From a materials science perspective, 1-tert-butyl-2-(nitromethyl)benzene has been explored as a precursor for high-performance polymers and liquid crystals. Its rigid aromatic core and functionalizable side chains make it an attractive candidate for designing materials with specific optical and electronic properties. Researchers are particularly interested in its potential as an intermediate for synthesizing conjugated polymers used in organic electronics, where charge transport properties are critical for device performance.

The safety and handling of 1-tert-butyl-2-(nitromethyl)benzene are paramount considerations in industrial and laboratory settings. While not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe storage and handling due to its reactivity with certain chemicals. Advances in chemical safety research have provided new insights into mitigating risks associated with organic intermediates like this one, emphasizing the importance of well-designed experimental procedures.

Future directions for research on 1-tert-butyl-2-(nitromethyl)benzene include expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation by combining experimental synthesis with cutting-edge computational modeling. The integration of machine learning techniques for predicting molecular properties promises to accelerate the discovery process, making compounds like this one more accessible for practical applications.

In summary, 1-tert-butyl-2-(nitromethyl)benzene (CAS No. 2228452-52-4) represents a fascinating example of how structural complexity can be leveraged to create molecules with multifaceted utility. Its role as an intermediate in pharmaceutical synthesis, materials design, and catalytic processes underscores its significance in modern chemical research. As methodologies continue to evolve, this compound is poised to remain at the forefront of innovation across multiple scientific disciplines.